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Compound of Interest

Compound Name: I-Menthyl lactate

Cat. No.: B1212839

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the known in vitro experimental concentrations
and effects of I-Menthyl lactate, a cooling agent known for its sensory properties. Due to the
limited availability of published in vitro studies specifically on I-Menthyl lactate for effects other
than its cooling action, this document also includes generalized protocols for assessing
potential anti-inflammatory and cytotoxic activities. These protocols are based on standard
methodologies and can be adapted for the investigation of I-Menthyl lactate.

Overview of I-Menthyl Lactate's In Vitro Activity

I-Menthyl lactate is primarily recognized for its cooling sensation, which is mediated through
the activation of the Transient Receptor Potential Melastatin 8 (TRPM8) channel, a well-
established cold and menthol receptor.[1] Its in vitro effects have been quantified in terms of its
ability to activate this ion channel.

Information regarding its specific anti-inflammatory and cytotoxic concentrations in vitro is not
extensively documented in publicly available scientific literature. However, as an ester of I-
menthol and I-lactic acid, its biological activities may be influenced by the properties of its
constituent parts.

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1212839?utm_src=pdf-interest
https://www.benchchem.com/product/b1212839?utm_src=pdf-body
https://www.benchchem.com/product/b1212839?utm_src=pdf-body
https://www.benchchem.com/product/b1212839?utm_src=pdf-body
https://www.benchchem.com/product/b1212839?utm_src=pdf-body
https://www.benchchem.com/product/b1212839?utm_src=pdf-body
https://www.researchgate.net/figure/Identified-signaling-pathways-involved-in-TRPM8-channel-regulation-1-Activation-of_fig1_346694273
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The following table summarizes the key quantitative data found for I-Menthyl lactate in in vitro

experiments.

CelllSystem Assay Concentration Effect Reference

Xenopus laevis
oocytes Electrophysiolog Activation of the

) ECso: 163 uM [1]
expressing y TRPMS8 channel

TRPM8

Note: ECso (Half-maximal effective concentration) is the concentration of a drug that gives half

of the maximal response.

Signaling Pathway and Experimental Workflows
TRPMS8 Signaling Pathway

The primary mechanism of action for I-Menthyl lactate's cooling effect is the activation of the
TRPMS8 ion channel. Upon binding of I-Menthyl lactate, the channel opens, leading to an influx
of cations (primarily Ca2* and Na*), which depolarizes the sensory neuron and signals the
sensation of cold.
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TRPM8 Activation by |I-Menthyl Lactate

[-Menthyl Lactate Cell Membrane
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General In Vitro Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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